Cas no 1019023-07-4 (7-Bromo-2-chloromethylimidazo1,2-apyridine)

7-Bromo-2-chloromethylimidazo1,2-apyridine structure
1019023-07-4 structure
Product Name:7-Bromo-2-chloromethylimidazo1,2-apyridine
CAS No:1019023-07-4
MF:C8H6BrClN2
MW:245.503639698029
MDL:MFCD09995266
CID:1003539
PubChem ID:44118312
Update Time:2025-04-20

7-Bromo-2-chloromethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 7-broMo-2-(chloroMethyl)H-iMidazo[1,2-a]pyridine
    • IMidazo[1,2-a]pyridine, 7-broMo-2-(chloroMethyl)-
    • 7-bromo-2-(chloromethyl)-Imidazo[1,2-a]pyridine
    • 7-Bromo-2-chloromethylimidazo[1,2-a]pyridine
    • 2-CHLORO-7-BROMOBENZOTHIAZOLE
    • 7-BROMO-2-CHLOROBENZO[D]THIAZOLE
    • 7-BROMO-2-CHLOROBENZOTHIAZOLE
    • AB51274
    • SureCN660041
    • CS-0443425
    • 1019023-07-4
    • 7-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine
    • AKOS015850533
    • 7-Bromo-2-chloromethyl-imidazo[1,2-a]pyridine
    • imidazo[1,2-a]pyridine,7-bromo-2-(chloromethyl)-
    • MFCD06739243
    • J-519112
    • TVUSHKLKIHWGLW-UHFFFAOYSA-N
    • DB-058726
    • SCHEMBL974491
    • 7-Bromo-2-chloromethylimidazo1,2-apyridine
    • MDL： MFCD09995266
    • Inchi： 1S/C8H6BrClN2/c9-6-1-2-12-5-7(4-10)11-8(12)3-6/h1-3,5H,4H2
    • InChI Key： TVUSHKLKIHWGLW-UHFFFAOYSA-N
    • SMILES： BrC1C=CN2C=C(CCl)N=C2C=1

Computed Properties

  • Exact Mass: 243.94029g/mol
  • Monoisotopic Mass: 243.94029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.3Ų

7-Bromo-2-chloromethylimidazo1,2-apyridine Pricemore >>

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